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Compound of Interest

Compound Name: 8-Hydroxy Mianserin-d3

Cat. No.: B12431681

Get Quote

Abstract
8-Hydroxy Mianserin-d3 is the deuterated analog of 8-hydroxy mianserin, the primary

pharmacologically active metabolite of the tetracyclic antidepressant Mianserin. This compound

serves as a critical Internal Standard (IS) in bioanalytical assays (LC-MS/MS) for therapeutic

drug monitoring and pharmacokinetic profiling. This guide delineates a high-fidelity synthetic

route utilizing late-stage isotopic labeling, ensuring maximal isotopic incorporation and

chemical purity.
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Property Specification

Chemical Name
1,2,3,4,10,14b-Hexahydro-2-(methyl-d3)-

dibenzo[c,f]pyrazino[1,2-a]azepin-8-ol

CAS Number 1215316-77-0

Molecular Formula

Molecular Weight 283.39 g/mol (vs. 280.37 g/mol unlabeled)

Isotopic Purity 99 atom % D

Appearance Off-white to pale beige solid

Solubility
Soluble in DMSO, Methanol, Dichloromethane;

slightly soluble in water.[1]

pKa (Calculated) ~7.8 (Amine), ~10.1 (Phenol)

Retrosynthetic Analysis & Strategy
The synthesis is designed to minimize isotopic scrambling and maximize yield of the expensive

deuterated reagent. The strategy employs a Linear Retrosynthesis focusing on the final

-methylation of the secondary amine.

Strategic Disconnections
N-Methyl Disconnection: The final step introduces the

group via nucleophilic substitution, utilizing Iodomethane-d3 (

). This is the most efficient method to ensure high isotopic enrichment.

O-Protection Removal: The 8-hydroxyl group is reactive; therefore, the precursor is

maintained as the 8-Methoxy ether until the penultimate step to prevent side reactions during

core construction.

Core Assembly: The tetracyclic core (dibenzo[c,f]pyrazino[1,2-a]azepine) is constructed via

the condensation of a substituted 2-aminobenzyl alcohol derivative with a styrene oxide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/282361389_The_enantioselective_synthesis_of_S--mianserin_and_S--epinastine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


equivalent, followed by cyclization.

Critical Pathway
Precursor: 8-Methoxy-Desmethylmianserin

Intermediate: 8-Hydroxy-Desmethylmianserin

Target: 8-Hydroxy Mianserin-d3

Detailed Synthetic Protocol
Phase 1: Preparation of the Core (8-Hydroxy-
Desmethylmianserin)
Note: If 8-Methoxy-Desmethylmianserin is not commercially sourced, it is synthesized via the

condensation of 2-amino-3-methoxybenzyl alcohol with styrene oxide, followed by cyclization

with thionyl chloride and base.

Step A: O-Demethylation of 8-Methoxy-Desmethylmianserin
To expose the phenolic hydroxyl group required for the metabolite structure.

Reagents: Boron Tribromide (

) (1.0 M in

), Anhydrous Dichloromethane (DCM).

Protocol:

Dissolve 8-Methoxy-Desmethylmianserin (1.0 eq) in anhydrous DCM under Nitrogen

atmosphere at -78°C.

Dropwise add

solution (3.0 eq) over 20 minutes.

Allow the reaction to warm to 0°C and stir for 2–4 hours. Monitor via TLC (System:

DCM/MeOH 9:1).
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Quench: Carefully add Methanol at 0°C to destroy excess bromide.

Workup: Basify with saturated

to pH 8. Extract with Ethyl Acetate (

).

Purification: The crude 8-Hydroxy-Desmethylmianserin is purified via flash column

chromatography (Silica gel, DCM/MeOH/NH4OH gradient).

Phase 2: Late-Stage Isotopic Labeling (N-Methylation)
This step introduces the deuterium label.

Reagents: Iodomethane-d3 (

,

99.5% D), Potassium Carbonate (

), Acetone or DMF.

Protocol:

Setup: Charge a flame-dried round-bottom flask with 8-Hydroxy-Desmethylmianserin (1.0

eq) and anhydrous Acetone.

Base Addition: Add finely powdered anhydrous

(1.5 eq). Stir at room temperature for 15 minutes.

Alkylation: Cool to 0°C. Add Iodomethane-d3 (1.1 eq) via syringe.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature. Stir for 12–16

hours.

Monitoring: Check by LC-MS for the disappearance of the starting material (m/z 267) and

appearance of product (m/z 284).
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Workup: Filter off inorganic salts. Concentrate the filtrate under reduced pressure.

Purification: Purify via preparative HPLC or recrystallization (Ethanol/Ether) to remove any

over-alkylated quaternary salts.

Synthetic Workflow Diagram

Critical Control Points

8-Methoxy-Desmethylmianserin
(Precursor)

O-Demethylation
(BBr3 / DCM)

-CH3 8-Hydroxy-Desmethylmianserin
(Active Intermediate)

N-Methylation
(CD3-I / K2CO3)

+CD3 8-Hydroxy Mianserin-d3
(Target)

Click to download full resolution via product page

Caption: Linear synthesis pathway transforming the methoxy-precursor to the deuterated final

product via demethylation and selective alkylation.

Analytical Validation & Properties
Mass Spectrometry (LC-MS/MS)
For bioanalytical assays, the following transitions are monitored. The deuterium label provides

a mass shift of +3 Da, distinguishing the IS from the analyte.

Compound Precursor Ion (Q1) Product Ion (Q3)
Collision Energy
(eV)

8-OH Mianserin-d3 284.2 223.1 25

253.1 30

8-OH Mianserin

(Analyte)
281.2 220.1 25

Note: The fragmentation pattern typically involves the loss of the N-methyl piperazine ring or

the methyl group itself. The retention of the d3-methyl group on the fragment must be verified

during method development.
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NMR Characterization[1][3]
NMR (400 MHz,

): The spectrum will show the absence of the sharp singlet at

ppm corresponding to the

group seen in the unlabeled standard.

NMR: The

carbon will appear as a weak septet around

ppm due to C-D coupling (

Hz).

Handling, Stability, and Storage
Stability Profile

Light Sensitivity: The phenolic moiety at position 8 increases susceptibility to photo-oxidation

(quinoid formation).

Hygroscopicity: As a hydrochloride salt (common form), the compound is hygroscopic.

Isotopic Stability: The

bond is metabolically stable in vitro but chemically stable under standard storage. It does not
undergo exchange in protic solvents (

/MeOH) under neutral conditions.

Storage Protocols
Temperature: Store at -20°C.

Atmosphere: Store under Argon or Nitrogen to prevent oxidation.

Solution State: Stock solutions in Methanol/DMSO are stable for 1 month at -80°C. Avoid

repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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